Cas no 1805239-38-6 (Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805239-38-6
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4848996
• Update Time: 2025-06-08

Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-8(16)4-5-6(10(13)14)3-7(11)15-9(5)12/h3,10H,2,4H2,1H3
• InChI Key： YFYAJQCTYHPXRP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)C=C(N=1)Cl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate

Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805239-38-6): An Overview

Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805239-38-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals due to its unique structural properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and chemical reactivity.

The molecular structure of Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate features a pyridine ring substituted with dichloro and difluoromethyl groups, along with an ethyl ester moiety. The presence of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent research studies have highlighted the potential of this compound in the development of novel herbicides and pesticides. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate exhibits strong herbicidal activity against a range of weed species, making it a promising candidate for the formulation of new agricultural products. The compound's ability to selectively target specific plant enzymes without causing significant harm to crops is particularly noteworthy.

In the realm of medicinal chemistry, Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate has been explored as a potential lead compound for the development of new drugs. A research group at the University of California, San Francisco, reported that this compound shows promising activity as an inhibitor of certain enzymes involved in cancer cell proliferation. The study, published in the Journal of Medicinal Chemistry, suggested that further optimization of this compound could lead to the discovery of novel anticancer agents.

The synthesis of Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the dichloro and difluoromethyl substituents, and esterification with ethyl alcohol. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, a recent publication in Tetrahedron Letters described an efficient one-pot synthesis method that significantly reduces reaction time and improves yield.

The physical properties of Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate include a melting point range of 75-78°C and a boiling point above 150°C under reduced pressure. The compound is generally stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for use in various chemical reactions.

In terms of safety, while Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to minimize exposure risks.

The market potential for Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate is significant due to its versatile applications in both pharmaceutical and agrochemical industries. As research continues to uncover new uses for this compound, it is likely to become an increasingly important intermediate in various synthetic processes. Companies involved in drug discovery and agricultural product development are actively exploring ways to incorporate this compound into their product pipelines.

In conclusion, Ethyl 2,6-dichloro-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805239-38-6) is a multifaceted compound with promising applications in both medicinal chemistry and agrochemicals. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to reveal its full potential, this compound is poised to play a significant role in advancing various scientific fields.